Cas no 2256710-26-4 (4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-5-d)

• Product Name: 4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-5-d
• CAS No: 2256710-26-4
• MF: C₁₀H₈BrFN₂
• MW: 263.135618209839
• CID: 6819838
• PubChem ID: 172400755
• Update Time: 2025-03-02

4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-5-d Chemical and Physical Properties

Names and Identifiers

• 2256710-26-4
• CS-21810
• 4-bromo-1-(2-fluorophenyl-3,4,5,6-d4)-2-(methyl-d3)-1H-imidazole-5-d

• Inchi： 1S/C10H8BrFN2/c1-7-13-10(11)6-14(7)9-5-3-2-4-8(9)12/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
• InChI Key： VHTDGAMEFSIFCJ-JGUCLWPXSA-N
• SMILES： BrC1=C([2H])N(C(C([2H])([2H])[2H])=N1)C1C([2H])=C([2H])C([2H])=C([2H])C=1F

Computed Properties

• Exact Mass: 262.03570Da
• Monoisotopic Mass: 262.03570Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų